Cas no 900014-78-0 (methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate)

Methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate is a specialized benzoate ester derivative featuring both chloro and dimethylsulfamoyloxy functional groups. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or other fine chemicals. The presence of the dimethylsulfamoyloxy moiety enhances its reactivity, making it a valuable precursor for further functionalization. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The chloro substituent at the 4-position further contributes to its utility in electrophilic aromatic substitution reactions. Proper handling and storage are recommended due to its potential sensitivity to hydrolysis or thermal decomposition.

methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate structure

900014-78-0 structure

Product Name:methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate

CAS No:900014-78-0

MF:

MW:

CID:4664358

Update Time:2025-11-01

methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

- 2-ACETYL-5-CHLOROPHENYL-N,N-DIMETHYLSULFAMATE
- methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate

methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00899401-1g	Methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate	900014-78-0	90%	1g	￥4193.0	2024-04-17
Key Organics Ltd	3F-364S-1MG	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	1mg	￡37.00	2023-04-20
Key Organics Ltd	3F-364S-5MG	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	5mg	￡46.00	2023-04-20
Key Organics Ltd	3F-364S-10MG	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	10mg	￡63.00	2023-04-20
Key Organics Ltd	3F-364S-0.5G	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	0.5 g	￡385.00	2023-04-20
Key Organics Ltd	3F-364S-1G	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	1g	￡770.00	2023-04-20
Key Organics Ltd	3F-364S-5G	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	5g	￡3,080.00	2023-04-20
Key Organics Ltd	3F-364S-10G	2-acetyl-5-chlorophenyl-N,N-dimethylsulfamate	900014-78-0	>90%	10g	￡5,775.00	2023-04-20
A2B Chem LLC	AI71409-1mg	methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate	900014-78-0	>90%	1mg	$201.00	2024-05-20
A2B Chem LLC	AI71409-5mg	methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate	900014-78-0	>90%	5mg	$214.00	2024-05-20

methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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Additional information on methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate

Methyl 4-Chloro-2-[(Dimethylsulfamoyl)Oxy]Benzoate (CAS No. 900014-78-0): A Comprehensive Overview

In the realm of specialty chemicals, methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate (CAS No. 900014-78-0) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This ester derivative, characterized by its chloro and dimethylsulfamoyl functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₁₂ClNO₄S, reflects a balance of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound's benzoate backbone is a common motif in bioactive molecules, often associated with anti-inflammatory and antimicrobial properties. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies highlight its role in modulating specific biological pathways, aligning with the growing demand for targeted therapies in precision medicine.

From an industrial perspective, methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate is synthesized through controlled esterification and sulfamoylation reactions. Its CAS No. 900014-78-0 serves as a critical identifier for regulatory compliance and safety assessments. Manufacturers emphasize high-purity grades (>98%) to meet the stringent requirements of GMP-certified facilities, ensuring consistency in downstream applications.

Environmental and sustainability considerations are also shaping the discourse around this compound. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption. Questions like "How is methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate used in sustainable agriculture?" or "What are the alternatives to traditional synthesis methods?" reflect user interest in eco-friendly solutions. Analytical techniques such as HPLC and GC-MS are employed to monitor its degradation profiles, addressing concerns about environmental persistence.

In the digital age, search trends reveal queries such as "CAS 900014-78-0 suppliers" and "methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate solubility data." These underscore the need for accessible technical documentation. The compound's logP (partition coefficient) and thermal stability are frequently cited parameters, crucial for formulation scientists. Additionally, its compatibility with biodegradable polymers is a hot topic, linking it to advancements in controlled-release formulations.

Looking ahead, the integration of AI-driven molecular modeling is expected to accelerate the exploration of methyl 4-chloro-2-[(dimethylsulfamoyl)oxy]benzoate derivatives. Virtual screening tools can predict novel interactions, reducing R&D timelines. As regulatory frameworks evolve, transparency in lifecycle assessment (LCA) data will be paramount to meet global standards like REACH and OECD guidelines.

In summary, CAS No. 900014-78-0 represents a convergence of innovation and practicality. Whether in cutting-edge therapeutics or sustainable industrial processes, its multifaceted nature continues to inspire scientific inquiry. For those seeking deeper insights, peer-reviewed journals and patent databases offer extensive resources on its synthesis, applications, and future prospects.